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Compound of Interest

Compound Name: Corynoxine

Cat. No.: B600272

IMMEDIATE SAFETY AND OPERATIONAL GUIDE

This document provides comprehensive safety protocols and operational procedures for the
handling and disposal of Corynoxine. All personnel must review and understand this
information before working with this compound.

Hazard Summary & Physicochemical Properties

Corynoxine is a potent indole alkaloid. The hydrochloride salt is classified as acutely toxic and
Is fatal if swallowed.[1] It is a crystalline solid at room temperature.[2]

Table 1: Physicochemical Properties of Corynoxine Hydrochloride
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Property Value Source
Appearance Crystalline solid [2]
Molecular Formula C22H28N204 * HCI [2]
Molecular Weight 420.9 g/mol [2]
Purity =298% [2]

DMSO: ~30 mg/mLDMF: ~30
mg/mLEthanol: ~3
mg/mLAqueous Buffers:
Sparingly soluble. For
maximum solubility, first
Solubility _ _ [2]
dissolve in DMSO and then
dilute with the aqueous buffer.
A 1:4 solution of DMSO:PBS
(pH 7.2) has a solubility of

approximately 0.25 mg/mL.

Storage -20°C [2]

Stability = 4 years at -20°C [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent accidental exposure.

Table 2: Required Personal Protective Equipment for Handling Corynoxine
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PPE Category

Specification

Rationale and Best
Practices

Hand Protection

Double-gloving with chemical-
resistant nitrile gloves.
Recommended thickness: >8

mil for the outer glove.

While specific breakthrough
time data for Corynoxine is not
available, nitrile is generally
recommended for chemical
resistance. Given the high
toxicity, double-gloving
provides an additional layer of
protection. Gloves must be
changed immediately if
contaminated, and every two
hours regardless of suspected

contact.

Respiratory Protection

NIOSH-approved N95, P100,

or a higher-rated respirator.

To prevent inhalation of the
powdered form, especially
during weighing and

transferring.

Eye Protection

Chemical splash goggles or a

full-face shield.

To protect eyes from airborne

particles and splashes.

Body Protection

A fully buttoned lab coat with
elastic cuffs. A disposable
gown is recommended for
larger quantities or when there
is a higher risk of

contamination.

To prevent skin contact.

Foot Protection

Closed-toe shoes.

Standard laboratory practice.

Operational Plan for Handling Corynoxine

Adherence to a strict operational workflow is critical for safety.

Pre-Operational Checks and Storage

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b600272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Inventory Management: Procure the smallest practical quantity of Corynoxine.

o Designated Area: All work with Corynoxine must be conducted in a designated area within a
certified chemical fume hood.

» Storage: Store Corynoxine in its original, tightly sealed container at -20°C in a locked and
clearly labeled location.[2]

Step-by-Step Handling Procedure

e Preparation:
o Don all required PPE as specified in Table 2.

o Prepare the designated work area in the chemical fume hood by lining it with absorbent,
disposable bench paper.

o Assemble all necessary equipment (e.g., spatulas, weighing paper, vials, solvents).
o Weighing and Aliquoting (Solid Form):

o Perform all manipulations of solid Corynoxine within the chemical fume hood to minimize

inhalation risk.
o Use anti-static tools and weighing boats to prevent dispersal of the powder.
o Carefully weigh the desired amount of Corynoxine.

o Tightly cap the stock container immediately after use and return it to the designated
storage location.

e Solution Preparation:
o Add the solvent to the vial containing the weighed Corynoxine.

o If preparing a stock solution in an organic solvent like DMSO, purge the vial with an inert
gas before sealing to enhance stability.[2]
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o For aqueous solutions, first dissolve the compound in a minimal amount of DMSO before
diluting with the aqueous buffer.[2] Aqueous solutions are not recommended for storage

for more than one day.[2]

e Post-Handling:

o Decontaminate all surfaces and equipment that came into contact with Corynoxine (see
Section 5 for decontamination procedures).

o Dispose of all contaminated disposable materials as hazardous waste (see Section 6 for

disposal procedures).

o Remove PPE in the correct order to avoid cross-contamination and dispose of disposable

items as hazardous waste.

o Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Spill Response

o Small Spill (Contained within the fume hood):

Alert others in the immediate area.

[e]

o

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising
dust.

o

Carefully scoop the material into a designated hazardous waste container.

Decontaminate the area as described in Section 5.

[¢]

o Large Spill (Outside of the fume hood):

[e]

Evacuate the laboratory immediately and alert others.

o

Close the laboratory door and post a warning sign.

[¢]

Contact the institution's emergency response team.
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o Provide the Safety Data Sheet to emergency responders.

Personnel Exposure

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open, and seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion:Fatal if swallowed.[1] Do not induce vomiting. Seek immediate medical attention
and provide the Safety Data Sheet.

Decontamination Protocol

« Initial Wipe-Down: Wipe all potentially contaminated surfaces and equipment with a suitable
organic solvent (e.g., 70% ethanol) to remove the bulk of the residue. Collect the wipes as
hazardous waste.

e Washing: Wash surfaces and equipment with a laboratory detergent and warm water.
e Final Rinse: Rinse with deionized water.

o Drying: Allow to air dry or use a clean paper towel.

Disposal Plan

All waste contaminated with Corynoxine must be treated as hazardous waste.

o Solid Waste: Collect all contaminated solid waste (e.g., gloves, bench paper, weighing boats,
pipette tips) in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing Corynoxine in a sealed, labeled hazardous
waste container.
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» Disposal Method: All Corynoxine waste must be disposed of through a licensed hazardous
waste disposal vendor, typically via incineration, in accordance with local, regional, and
national regulations.

Transportation

For transportation, Corynoxine falls under the category of toxic alkaloids.
e UN Number: UN1544

e Class: 6.1 (Toxic Substances)

o Packing Group: | (High Danger)

All transportation must comply with the relevant national and international regulations for the
transport of dangerous goods.

Mandatory Visualizations

Caption: Workflow for the safe handling of Corynoxine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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